Cas no 830323-99-4 (2-Propenoic acid, 3-(2-ethoxy-1H-indol-3-yl)-, methyl ester)

• Product name: 2-Propenoic acid, 3-(2-ethoxy-1H-indol-3-yl)-, methyl ester
• CAS No: 830323-99-4
• MF: C₁₄H₁₅NO₃
• MW: 245.2738
• CID: 679461
• PubChem ID: 71416576

2-Propenoic acid, 3-(2-ethoxy-1H-indol-3-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-ethoxy-1H-indol-3-yl)-, methyl ester
• methyl 3-(2-ethoxy-1H-indol-3-yl)prop-2-enoate
• DTXSID00835955
• 830323-99-4

• Inchi： InChI=1S/C14H15NO3/c1-3-18-14-11(8-9-13(16)17-2)10-6-4-5-7-12(10)15-14/h4-9,15H,3H2,1-2H3
• InChI Key： UPDHJIYOVOBIHL-UHFFFAOYSA-N
• SMILES： CCOC1=C(C2=CC=CC=C2N1)C=CC(=O)OC

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 51.3Ų